molecular formula C8H10ClN3 B8663377 6-chloro-N-(cyclopropylmethyl)pyrazin-2-amine

6-chloro-N-(cyclopropylmethyl)pyrazin-2-amine

Cat. No.: B8663377
M. Wt: 183.64 g/mol
InChI Key: ONHDTUXYBFJFCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-N-(cyclopropylmethyl)pyrazin-2-amine is a useful research compound. Its molecular formula is C8H10ClN3 and its molecular weight is 183.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10ClN3

Molecular Weight

183.64 g/mol

IUPAC Name

6-chloro-N-(cyclopropylmethyl)pyrazin-2-amine

InChI

InChI=1S/C8H10ClN3/c9-7-4-10-5-8(12-7)11-3-6-1-2-6/h4-6H,1-3H2,(H,11,12)

InChI Key

ONHDTUXYBFJFCF-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNC2=CN=CC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,6-dichloropyrazine (2.99 g), 1-cyclopropylmethanamine (2.14 g), potassium carbonate (4.14 g) and DMA (20 mL) was stirred at 80° C. for 23 hr. Water (15 mL) was added, and the mixture was extracted with ethyl acetate. The aqueous layer was extracted again with ethyl acetate. The combined organic layer was washed with water and saturated brine, dried over magnesium sulfate, and concentrated. This was used without purification for the next reaction.
Quantity
2.99 g
Type
reactant
Reaction Step One
Quantity
2.14 g
Type
reactant
Reaction Step One
Quantity
4.14 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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